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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066

Disperse Red 278: A Technical Guide

CAS Number: 68248-10-2

This technical guide provides an in-depth overview of the core properties, synthesis, and
applications of Disperse Red 278 (CAS No. 68248-10-2), a monoazo dye primarily utilized in
the textile industry. This document is intended for researchers, scientists, and professionals in
drug development and material science who require detailed technical information.

Core Properties

Disperse Red 278 is a synthetic organic colorant characterized by its brilliant red hue. Its low
water solubility makes it suitable for dyeing hydrophobic fibers, particularly polyester.

Physicochemical Properties
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Property Value Source(s)
CAS Registry Number 68248-10-2 [1]
Molecular Formula C22H25N507 [1]
Molecular Weight 471.46 g/mol [1]

Red or brilliant red
Appearance (2]
powder/crystal powder

Chemical Class Single Azo Dye [1]

Purity ~99% (commercial grade) [3]

Eastness Properties on Polyester

Property Grade Source(s)
Light Fastness (Xenon) 5/6 [3]
Washing Fastness 4/5 [3]
Sublimation Fastness 4/5 [3]
Rubbing Fastness 4/5 [3]

Synthesis of Disperse Red 278

The synthesis of Disperse Red 278 is a two-step process involving diazotization followed by
an azo coupling reaction.

Experimental Protocol: Synthesis

Step 1: Diazotization of 4-Nitrobenzenamine

o Dissolve 4-nitrobenzenamine in a suitable acidic solution (e.g., hydrochloric acid or sulfuric
acid) and cool the mixture to 0-5°C in an ice bath.

o Slowly add a cooled aqueous solution of sodium nitrite (NaNO2) to the 4-nitrobenzenamine
solution while maintaining the temperature between 0-5°C.
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« Stir the mixture for a specified period to ensure the complete formation of the diazonium salt.
Step 2: Azo Coupling

o Prepare a solution of the coupling component, 3-(N,N-Bis(3-methoxy-3-
oxopropyl)amino)acetylaniline.

o Slowly add the previously prepared diazonium salt solution to the coupling component

solution.

e Maintain the temperature and pH of the reaction mixture as required for the coupling reaction
to proceed to completion.

e The resulting precipitate, Disperse Red 278, is then isolated by filtration, washed with water
to remove any unreacted starting materials and byproducts, and dried.[1]

Synthesis of Disperse Red 278
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Synthesis of Disperse Red 278

Application in Polyester Dyeing

Disperse Red 278 is extensively used for dyeing and printing on polyester and
polyester/cotton blended fabrics.[1] The high-temperature dyeing method is commonly
employed to ensure effective dye penetration and fixation within the polyester fibers.
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Experimental Protocol: High-Temperature Polyester
Dyeing

o Fabric Preparation: Scour the polyester fabric with a non-ionic detergent and soda ash
solution to remove any impurities, oils, or sizing agents. Rinse thoroughly and dry.

e Dye Bath Preparation:

o Prepare a dye dispersion by making a paste of Disperse Red 278 powder with a
dispersing agent and then adding it to water.

o Adjust the pH of the dye bath to an acidic range of 4.5-5.5 using acetic acid.[4]

o Add other auxiliaries as needed, such as a leveling agent.
e Dyeing Process:

o Immerse the prepared polyester fabric into the dye bath at approximately 60°C.

o Gradually raise the temperature of the dye bath to 130°C over 30-45 minutes.[4]

o Maintain this temperature for 45-60 minutes to allow for dye diffusion and fixation.[5]
o After-treatment:

o Cool the dye bath down to about 70-80°C.

o Perform a reduction clearing process to remove any unfixed dye from the fiber surface.
This is typically done with a solution of sodium hydrosulfite and caustic soda.

o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid.

o Finally, dry the dyed fabric.
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Polyester Dyeing Workflow with Disperse Red 278
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Polyester Dyeing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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